![molecular formula C8H9F3O2 B6182037 (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid CAS No. 2613299-98-0](/img/no-structure.png)
(1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid
Overview
Description
(1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid, also known as trifluoromethylbicyclohexane-3-carboxylic acid (TFMBC), is a novel organic compound that belongs to the family of bicyclic carboxylic acids. It is a white, crystalline solid that is soluble in organic solvents and has a melting point of 109-111°C. TFMBC is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals, and is also used in the synthesis of polymers and dyes.
Mechanism of Action
The mechanism of action of TFMBC is not well understood. However, it is believed that the compound undergoes a series of reactions in which the (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhyl group is replaced by a carboxylic acid group. This reaction is believed to occur through an SN2 mechanism in which the (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhyl group is attacked by the carboxylic acid group, resulting in the formation of a new carbon-carbon bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFMBC are not well understood. However, it is believed that the compound may have potential anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, TFMBC may have the potential to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using TFMBC in laboratory experiments include its low cost and availability, as well as its ability to be used in a variety of reactions. However, there are some limitations to using TFMBC in laboratory experiments. These include its low solubility in water, its relatively high melting point, and its potential to react with other compounds.
Future Directions
For the use of TFMBC in scientific research include its potential use in the synthesis of novel organic compounds, such as (1R,3s,5S)-3-((1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhyl)bicyclo[3.1.0]hexane-3-carboxylic acidhylbenzene derivatives, which have potential applications in the pharmaceutical and agrochemical industries. In addition, further research is needed to better understand the biochemical and physiological effects of TFMBC and its potential therapeutic applications. Finally, further research is needed to better understand the mechanism of action of TFMBC and its potential use in the synthesis of polymeric materials.
Synthesis Methods
TFMBC can be synthesized using a variety of methods. One of the most common methods is the direct condensation reaction of (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhylbenzene and ethyl acetoacetate in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction is carried out at temperatures between 80 and 90°C, and the resulting product is isolated by recrystallization. Another method is the reaction of ethyl acetoacetate and (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhylbenzene in the presence of a Lewis acid, such as zinc chloride, which is carried out at temperatures between 100 and 110°C. The product is then isolated by recrystallization.
Scientific Research Applications
TFMBC has been widely used in the synthesis of pharmaceuticals, agrochemicals, polymers, and dyes. It has also been used in the synthesis of novel organic compounds, such as (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acidhylbenzene derivatives, which have potential applications in the pharmaceutical and agrochemical industries. In addition, TFMBC has been used in the synthesis of polymeric materials, such as polyesters, polyamides, and polyurethanes, which have potential applications in the automotive, aerospace, and medical industries.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid involves the following steps: 1) synthesis of bicyclo[3.1.0]hexane-3-carboxylic acid, 2) introduction of a trifluoromethyl group at the 3-position of the bicyclic ring, and 3) resolution of the resulting racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Trifluoromethyl iodide", "Palladium on carbon", "Quinine sulfate" ], "Reaction": [ "Step 1: Synthesis of bicyclo[3.1.0]hexane-3-carboxylic acid by Diels-Alder reaction of cyclopentadiene and maleic anhydride in methanol with catalytic hydrochloric acid.", "Step 2: Introduction of a trifluoromethyl group at the 3-position of the bicyclic ring by reaction of bicyclo[3.1.0]hexane-3-carboxylic acid with trifluoromethyl iodide in the presence of palladium on carbon as a catalyst.", "Step 3: Resolution of the resulting racemic mixture to obtain the desired enantiomer by reaction of the trifluoromethylated bicyclic acid with quinine sulfate in the presence of sodium hydroxide." ] } | |
CAS RN |
2613299-98-0 |
Molecular Formula |
C8H9F3O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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